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Introduction

Community Development Financial Institutions (CDFIs) are specialized financial entities that

provide services in markets and to populations underserved by traditional financial institutions.

[1] An in-depth analysis of specific CDFI projects is crucial for understanding their

effectiveness, demonstrating impact to stakeholders, and refining strategies for community

development.[2] This document provides detailed methodologies and protocols for conducting

rigorous case studies of CDFI projects, tailored for researchers and professionals in community

development, finance, and public policy. The approach integrates quantitative and qualitative

methods to create a nuanced understanding of a project's performance and social returns.[3]

Protocol 1: Case Study Design and Planning
This protocol outlines the initial phase of research, focusing on establishing a clear framework

for the in-depth analysis.

Methodology:

Define Research Scope and Questions:
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Clearly articulate the primary questions the case study seeks to answer. Examples

include: "To what extent did the CDFI's small business loan fund contribute to job creation

and revenue growth in its target market?" or "How did the provision of flexible capital and

technical assistance affect the long-term viability of affordable housing projects?"

Define the unit of analysis (e.g., a single loan, a portfolio of loans, a specific development

project).

Case Selection:

Select a specific CDFI project that is representative or particularly illustrative of the

research questions.

The selection criteria should be explicit. For example, a case might be chosen for its

innovative financing structure, its focus on a particularly underserved demographic, or its

notable success or failure.

Develop a Theory of Change or Logic Model:

A logic model is a visual tool that illustrates the sequence of events connecting a project's

resources to its ultimate impact.[4][5]

Work with CDFI staff and stakeholders to map out the project's "causal pathway":

Inputs: Resources invested in the project (e.g., loan capital, staff time, grant funding).[6]

Activities: The specific actions undertaken (e.g., underwriting loans, providing financial

counseling).[6]

Outputs: The direct, tangible products of the activities (e.g., number of loans disbursed,

number of individuals counseled).[7]

Outcomes: The short-term and intermediate-term changes resulting from the project

(e.g., businesses increasing revenue, improved credit scores, new housing units built).

[7]

Impact: The long-term, broader community-level change the project contributes to (e.g.,

reduced poverty, increased neighborhood stability).[7]
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Protocol 2: Data Collection Methodologies
This protocol details a mixed-methods approach to data collection, ensuring a comprehensive

view of the project. The complexity of the CDFI industry precludes a single standardized

evaluation approach; thus, a combination of methods is essential.[3]

Methodologies:

Quantitative Data Collection:

Financial and Performance Data: Gather transaction-level data from the CDFI, including

loan amounts, interest rates, repayment status, and delinquency rates.[8] Collect data on

key output metrics tracked by the institution.[2]

Borrower/Client Data: Access non-personally identifiable demographic and financial data

of the project beneficiaries (e.g., income levels, race/ethnicity, business revenue pre- and

post-intervention).

Surveys: Design and administer surveys to project beneficiaries to collect standardized

data on outcomes such as job creation, revenue changes, or improvements in housing

quality.

Qualitative Data Collection:

Stakeholder Interviews: Conduct semi-structured interviews with key informants, including

CDFI loan officers, management, borrowers, and community partners. This method is

crucial for understanding the "how" and "why" behind the quantitative numbers.[3]

Document Analysis: Review all relevant project documents, such as initial loan

applications, underwriting memos, strategic plans, and reports to funders.[9]

Site Visits/Observations: If applicable, conduct site visits to observe the project's physical

context and operations (e.g., visiting a funded small business or a new housing

development).

Application Note 1: Quantitative Data Presentation
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For in-depth analysis, quantitative data should be structured to facilitate comparison and

interpretation. The following tables provide an example for a hypothetical CDFI small business

lending project.

Table 1: Project Output Metrics This table summarizes the direct products of the CDFI's lending

activities.

Metric Value

Total Capital Deployed $5,200,000

Number of Loans Originated[10] 85

Average Loan Size $61,176

% of Loans to Minority-Owned Businesses[9] 68%

% of Loans to Women-Owned Businesses[9] 55%

% of Loans in LMI Census Tracts[10] 92%

Table 2: Project Outcome & Performance Metrics This table presents data on the effects of the

lending activities and the financial performance of the portfolio.

Metric Value

Jobs Created (Projected at Closing)[2] 210

Jobs Created/Retained (Actual, Year 1)[2][10] 195

Average Borrower Revenue Growth (Year 1) 18%

Portfolio Delinquency Rate (>30 days)[11] 4.5%

Portfolio Charge-off Rate[8] 1.8%

Self-Sufficiency Ratio[1] 0.95

Application Note 2: Visualizing Project Logic and
Workflow
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Diagrams are essential for visualizing complex relationships. The following are generated using

Graphviz (DOT language) to illustrate the logical flow of the research process and the project's

causal pathway.

Diagram 1: Case Study Research Workflow
This diagram outlines the sequential steps for conducting a comprehensive CDFI case study,

from initial design to final reporting.
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Diagram 2: CDFI Project Causal Pathway (Logic Model)
This logic model provides a visual representation of the theory of change, showing how a

CDFI's activities are expected to produce a chain of results leading to long-term community

impact.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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